![molecular formula C7H10N2O3S B1280450 2-Amino-6-methoxybenzenesulfonamide CAS No. 393089-40-2](/img/structure/B1280450.png)
2-Amino-6-methoxybenzenesulfonamide
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Overview
Description
Synthesis Analysis
The synthesis of 2-Amino-6-methoxybenzenesulfonamide or similar compounds often involves condensation reactions . For instance, benzothiazole derivatives have been synthesized by simple condensation of benzothiazole with chloroethylacetate and further treated with hydrazine hydrate to obtain hydrazino benzothiazole .Chemical Reactions Analysis
While specific chemical reactions involving 2-Amino-6-methoxybenzenesulfonamide are not detailed in the search results, it’s worth noting that sulfonamides, in general, are involved in a variety of synthetic transformations .Scientific Research Applications
Antibacterial Property
Sulfonamides, which include 2-Amino-6-methoxybenzenesulfonamide, have a broad spectrum of antibacterial properties. They are used to treat human and animal bacterial infections .
Anti-Carbonic Anhydrase Activity
Sulfonamides exhibit anti-carbonic anhydrase activity. Carbonic anhydrase is an enzyme that assists rapid interconversion of carbon dioxide and water into carbonic acid, protons, and bicarbonate ions. Inhibitors of this enzyme have been used in the management of glaucoma .
Anti-Dihydropteroate Synthetase Activity
Sulfonamides also exhibit anti-dihydropteroate synthetase activity. Dihydropteroate synthetase is an enzyme involved in the folate synthesis pathway, and its inhibition can help in the treatment of diseases like malaria .
Treatment of Diuresis
Sulfonamides play a role in treating diuresis, a condition characterized by the production of large amounts of urine .
Treatment of Hypoglycemia
Sulfonamides can be used in the treatment of hypoglycemia, a condition characterized by abnormally low levels of glucose in the blood .
Treatment of Thyroiditis
Sulfonamides can be used in the treatment of thyroiditis, an inflammation of the thyroid gland .
Treatment of Inflammation
Sulfonamides have anti-inflammatory properties and can be used in the treatment of various inflammatory conditions .
Treatment of Glaucoma
Sulfonamides can be used in the treatment of glaucoma, a group of eye conditions that damage the optic nerve, often due to high pressure in the eye .
Mechanism of Action
Target of Action
2-Amino-6-methoxybenzenesulfonamide is a type of sulfonamide, a group of drugs that have a wide range of pharmacological activities . The primary targets of sulfonamides are enzymes such as carbonic anhydrase and dihydropteroate synthetase . These enzymes play crucial roles in various biological processes, including fluid balance, respiration, and the synthesis of folic acid, which is essential for DNA production .
Mode of Action
Sulfonamides, including 2-Amino-6-methoxybenzenesulfonamide, act as competitive antagonists and structural analogues of p-aminobenzoic acid (PABA) in the synthesis of folic acid . They bind to the active sites of their target enzymes and inhibit their function . This inhibition disrupts the synthesis of folic acid, which in turn affects the production of DNA in bacteria .
Biochemical Pathways
The inhibition of folic acid synthesis by sulfonamides affects multiple biochemical pathways. The most significant of these is the folate pathway , which is responsible for the production of tetrahydrofolate, a coenzyme required for the synthesis of nucleic acids and amino acids . By inhibiting dihydropteroate synthetase, sulfonamides prevent the conversion of PABA to dihydropteroate, a key step in the folate pathway .
Pharmacokinetics
The pharmacokinetic properties of 2-Amino-6-methoxybenzenesulfonamide, like other sulfonamides, influence its bioavailability and therapeutic efficacy. Generally, sulfonamides are well absorbed orally, widely distributed in the body, metabolized in the liver, and excreted in the urine .
Result of Action
The primary result of the action of 2-Amino-6-methoxybenzenesulfonamide is the inhibition of bacterial growth, due to the disruption of folic acid synthesis and, consequently, DNA production . This makes sulfonamides effective antibacterial agents. They are used in treating a diverse range of disease states such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-amino-6-methoxybenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O3S/c1-12-6-4-2-3-5(8)7(6)13(9,10)11/h2-4H,8H2,1H3,(H2,9,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVRQFJDFKCFILC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1S(=O)(=O)N)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50463343 |
Source
|
Record name | Benzenesulfonamide, 2-amino-6-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50463343 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-6-methoxybenzenesulfonamide | |
CAS RN |
393089-40-2 |
Source
|
Record name | Benzenesulfonamide, 2-amino-6-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50463343 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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